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Get Quote

For researchers, scientists, and drug development professionals, the selection of a solvent is a

critical decision that impacts the safety, sustainability, and efficiency of chemical processes. In

the ongoing pursuit of greener alternatives to conventional organic solvents, methyl formate

has emerged as a promising candidate. This guide provides an objective comparison of methyl

formate's performance against other common solvents, supported by physicochemical data,

safety assessments, and examples of its application.

Physicochemical Properties: A Comparative
Overview
Methyl formate is a colorless, volatile liquid with an ethereal odor.[1] Its low boiling point and

viscosity are key characteristics that influence its application and handling. A comparison of its

physical properties with other common laboratory and industrial solvents is presented below.

Table 1: Comparison of Physicochemical Properties of Methyl Formate and Other Solvents
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Solvent
CAS
Number

Molecul
ar
Weight (
g/mol )

Boiling
Point
(°C)

Melting
Point
(°C)

Density
(g/mL at
20°C)

Flash
Point
(°C)

Water
Solubilit
y ( g/100
mL)

Methyl

Formate
107-31-3 60.05 32 -100 0.974 -19 30[1]

Acetone 67-64-1 58.08 56.2 -94.3 0.786 -18 Miscible

Acetonitri

le
75-05-8 41.05 81.6 -46 0.786 6 Miscible

Dichloro

methane
75-09-2 84.93 39.6 -94.9 1.326 N/A 1.3

Ethyl

Acetate
141-78-6 88.11 77.1 -83.6 0.901 -4 8.7

Heptane 142-82-5 100.21 98 -90.6 0.684 -4 0.0003

Methanol 67-56-1 32.04 64.5 -97.7 0.791 11 Miscible

Tetrahydr

ofuran
109-99-9 72.11 66 -108.4 0.889 -14 Miscible

Toluene 108-88-3 92.14 110.6 -93 0.867 4 0.05

Data sourced from[2][3][4] unless otherwise noted.

A Green Chemistry Perspective: Safety, Health &
Environmental Profile
A solvent's "greenness" is evaluated based on multiple criteria, including its impact on worker

safety, human health, and the environment. The ACS Green Chemistry Institute®

Pharmaceutical Roundtable has developed a widely recognized solvent selection guide that

scores solvents on a scale of 1 to 10, where a lower score indicates a more preferable or

"greener" option.[5]

Table 2: ACS GCI Pharmaceutical Roundtable Solvent Selection Guide Scores
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Solvent Overall Score Safety Health
Environment
(Air, Water,
Waste)

Water N/A 1 1 1

Ethanol 3 4 3 3

Ethyl Acetate 4 5 4 4

Methyl Formate 6 7 5 6

Acetone 4 5 2 4

Heptane 3 5 2 3

Toluene 7 5 8 7

Dichloromethane 9 4 9 9

Acetonitrile 6 5 6 6

Scores are derived from the ACS GCI Pharmaceutical Roundtable Solvent Selection Guide.[5]

[6] A score of 1-3 is considered "Recommended," 4-7 is "Problematic," and 8-10 is

"Hazardous."

As indicated in the table, while not as highly rated as ethanol or ethyl acetate, methyl formate is

considered a more favorable alternative to solvents like toluene and dichloromethane. Its

primary concerns relate to its high flammability (Safety Score of 7).[5] It is classified as harmful

if swallowed or inhaled and may cause respiratory irritation.[7][8] However, it is readily

biodegradable, which is a significant advantage from an environmental standpoint.[7]

Performance and Applications in Chemical
Synthesis
Methyl formate is a versatile C1 building block and aprotic polar solvent used in various

chemical transformations.[9][10]

Applications in Formylation Reactions
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Methyl formate serves as an effective and inexpensive reagent for the formylation of aliphatic

and aromatic amines to produce formamides, which are valuable intermediates in the

pharmaceutical industry.[11] These reactions can often proceed at room temperature with high

yields in the presence of a catalyst.[11]

Green Synthesis Routes
The sustainability of a solvent also depends on its production process. Green routes to methyl

formate are being actively developed. One promising method is the direct synthesis from CO2

and "green" methanol (produced from renewable sources), which helps in carbon capture and

utilization.[9][12]
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Logical Flow: Green Synthesis of Methyl Formate

Methanol Synthesis
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Workflow: Methanol Dehydrogenation Experiment

Preparation

Reaction

Analysis

Load Catalyst
(100mg CuMgO)

Reduce Catalyst
(H₂/N₂, 250°C, 3h)

Evaporate Methanol
(200°C)

Switch to N₂

Fixed-Bed Reactor
(250°C, N₂ carrier)

Online Gas
Chromatography

Calculate Conversion
& Selectivity

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decision Logic: Green Solvent Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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